Cas no 67745-31-7 (Benzoic acid, 3-mercapto-4-methoxy-)

• Product Name: Benzoic acid, 3-mercapto-4-methoxy-
• CAS No: 67745-31-7
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 1721469
• PubChem ID: 12425750
• Update Time: 2025-04-21

Benzoic acid, 3-mercapto-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-mercapto-4-methoxy-
• 4-methoxy-3-sulfanylbenzoic acid
• AKOS022641654
• 3-mercapto-4-methoxybenzoic acid
• ZXLTVSPLSCEBDO-UHFFFAOYSA-N
• 67745-31-7
• SCHEMBL7429426
• EN300-673749
• DTXSID30497702

• Inchi： 1S/C8H8O3S/c1-11-6-3-2-5(8(9)10)4-7(6)12/h2-4,12H,1H3,(H,9,10)
• InChI Key： ZXLTVSPLSCEBDO-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 184.01944
• Monoisotopic Mass: 184.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives